Cas no 59981-03-2 ((2S)-2-aminopropanenitrile hydrochloride)

• Product Name: (2S)-2-aminopropanenitrile hydrochloride
• CAS No: 59981-03-2
• MF: C₃H₇ClN₂
• MW: 106.554079294205
• CID: 4655670
• PubChem ID: 71757440
• Update Time: 2025-11-02

(2S)-2-aminopropanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-aminopropanenitrile hydrochloride
• (s)-2-aminopropanenitrile hcl
• (2S)-2-aminopropanenitrile;hydrochloride
• (S)-2-aminopropanenitrile hydrochloride

• Inchi： 1S/C3H6N2.ClH/c1-3(5)2-4;/h3H,5H2,1H3;1H/t3-;/m0./s1
• InChI Key： WJGQCCPNVRCAQI-DFWYDOINSA-N
• SMILES： Cl.N[C@H](C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2S)-2-aminopropanenitrile hydrochloride

Comprehensive Guide to (2S)-2-aminopropanenitrile hydrochloride (CAS No. 59981-03-2): Properties, Applications, and Market Insights

In the realm of chiral intermediates and fine chemicals, (2S)-2-aminopropanenitrile hydrochloride (CAS No. 59981-03-2) stands out as a critical building block for pharmaceutical synthesis and biochemical research. This white to off-white crystalline powder, characterized by its high purity and enantiomeric excess, has garnered significant attention from researchers and manufacturers alike. The compound's unique structural features make it indispensable in asymmetric synthesis, particularly in the production of active pharmaceutical ingredients (APIs) and specialty chemicals.

The molecular structure of (2S)-2-aminopropanenitrile hydrochloride combines an aminopropanenitrile backbone with a hydrochloride salt moiety, enhancing its stability and solubility in various reaction media. With a molecular formula of C₃H₇N₂·HCl and a molecular weight of 122.56 g/mol, this compound exhibits excellent compatibility with numerous organic solvents, including methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point typically ranges between 180-185°C, making it suitable for high-temperature applications in synthetic chemistry.

Recent advancements in chiral synthesis techniques have propelled the demand for high-quality (2S)-2-aminopropanenitrile hydrochloride. The pharmaceutical industry particularly values this compound for its role in synthesizing β-amino acids, which serve as crucial components in peptide-based therapeutics and enzyme inhibitors. Researchers frequently search for "chiral nitrile synthesis" and "asymmetric hydrogenation of aminonitriles" – topics where this compound plays a pivotal role. The growing interest in personalized medicine and targeted drug delivery systems has further increased its relevance in modern drug development pipelines.

From an application perspective, (2S)-2-aminopropanenitrile hydrochloride finds extensive use in: 1) Pharmaceutical intermediates for antihypertensive and antiviral drugs, 2) Chiral auxiliaries in asymmetric catalysis, 3) Precursors for novel materials with optical activity, and 4) Biochemical probes for studying enzyme mechanisms. The compound's versatility is evident from its appearance in numerous patent applications related to "stereoselective synthesis methods" and "green chemistry approaches".

The market dynamics for (2S)-2-aminopropanenitrile hydrochloride reflect broader trends in the fine chemicals sector. With increasing emphasis on sustainable production methods, manufacturers are exploring biocatalytic routes for its synthesis, addressing common search queries like "enzymatic synthesis of chiral nitriles". Quality specifications typically require ≥98% purity (HPLC) and ≥99% enantiomeric excess (ee), with rigorous controls for residual solvents and heavy metals. Current research focuses on improving yield through continuous flow chemistry and photochemical activation – topics generating substantial interest in academic and industrial circles.

Storage and handling recommendations for (2S)-2-aminopropanenitrile hydrochloride emphasize protection from moisture and light, with optimal conditions being 2-8°C in airtight containers. Analytical characterization typically involves chiral HPLC, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability profile makes it suitable for international shipping under standard laboratory chemical regulations, though users should always consult recent safety data sheets for specific guidance.

Emerging applications in peptidomimetic drug design and bioconjugation chemistry are expanding the utility of (2S)-2-aminopropanenitrile hydrochloride. Recent publications highlight its use in creating novel protease inhibitors and as a scaffold for molecular imaging agents. These developments align with frequent search terms such as "nitrile-containing bioactive molecules" and "chiral building blocks for drug discovery", demonstrating the compound's growing importance in cutting-edge research.

From a regulatory standpoint, (2S)-2-aminopropanenitrile hydrochloride is generally regarded as a research chemical rather than a commercial product, falling under standard laboratory chemical classifications. Suppliers typically offer custom synthesis services and bulk quantities for industrial applications, with purity grades ranging from technical to pharmaceutical standards. The global market shows steady growth, particularly in regions with strong pharmaceutical manufacturing bases like North America, Europe, and Asia-Pacific.

Future prospects for (2S)-2-aminopropanenitrile hydrochloride appear promising, driven by advancements in chiral technology and increasing demand for enantiomerically pure compounds. Research directions include developing more efficient synthetic routes (addressing queries about "cost-effective chiral synthesis") and exploring novel derivatives with enhanced biological activity. As the chemical industry moves toward greener processes, innovations in catalytic asymmetric synthesis of such intermediates will likely dominate both scientific literature and industrial practice.

For researchers and procurement specialists, key considerations when working with (2S)-2-aminopropanenitrile hydrochloride include verifying chiral purity through appropriate analytical methods, understanding its reactivity in different chemical environments, and staying informed about regulatory updates. The compound's role in developing next-generation therapeutics ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to materials science.